4-oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate

• IUPAC Name: (4-oxo-3-phenylchromen-7-yl) 4-chlorobenzoate
• InChI: InChI=1S/C22H13ClO4/c23-16-8-6-15(7-9-16)22(25)27-17-10-11-18-20(12-17)26-13-19(21(18)24)14-4-2-1-3-5-14/h1-13H
• InChI Key: CLISGGXETPCPHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H13ClO4
• Molecular Weight: 376.8 g/mol

Description

The compound of interest, 4-oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate, is a derivative of chromen, which is a class of organic compounds with notable biological activities. Chromen derivatives have been extensively studied due to their potential applications in medicinal chemistry and material science. The compound is structurally related to various other chromen derivatives that have been synthesized and characterized in recent research efforts.

Synthesis Analysis

The synthesis of chromen derivatives typically involves multi-step reactions that may include cyclization, acylation, and substitution reactions. For instance, the synthesis of 2-oxo-2H-chromen-7-yl 4-chlorobenzoate was achieved by an O-acylation reaction of 7-hydroxy-2H-chromen-2-one with 4-chlorobenzoyl chloride in the presence of triethylamine, yielding an 88% yield . This method could potentially be adapted for the synthesis of 4-oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate by introducing a phenyl group at the appropriate position in the chromen core.

Molecular Structure Analysis

The molecular structure of chromen derivatives is often characterized using spectroscopic techniques such as mass spectrometry, IR, UV-Vis, NMR, and sometimes X-ray crystallography. For example, the crystal structure of a related compound, 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate, was determined by single-crystal X-ray diffraction, revealing a planar furan ring, a chair conformation cyclohexane ring, and two benzene rings . These structural analyses are crucial for understanding the electronic and spatial configuration of the molecules, which can influence their reactivity and interaction with biological targets.

Chemical Reactions Analysis

Chromen derivatives can participate in various chemical reactions, including cycloadditions, which are useful for creating new ring systems. For instance, new 3-(4-oxo-4H-chromen-3-yl)-3a,6a-dihydropyrrolo[3,4-d]isoxazole-4,6-dione derivatives were synthesized through a 1,3-dipolar cycloaddition reaction . Such reactions are valuable for diversifying the chemical space of chromen-based compounds and exploring their potential as pharmacophores.

Physical and Chemical Properties Analysis

The physical and chemical properties of chromen derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. The presence of substituents like halogens or methoxy groups can significantly alter these properties. For example, the planarity and anti conformations of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides affect their physical properties and intermolecular interactions . Understanding these properties is essential for the development of chromen derivatives as functional materials or active pharmaceutical ingredients.

Safety and Hazards

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Future Directions

Coumarins and related derivatives have attracted considerable attention due to their diverse biological and pharmacological activities. Future research may focus on exploring these activities further and developing new coumarin-based compounds with enhanced properties.